Cas no 1361736-27-7 (4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid)

• Product Name: 4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid
• CAS No: 1361736-27-7
• MF: C₁₃H₆Cl₄O₂
• MW: 335.997539997101
• CID: 4991479
• Update Time: 2025-06-03

4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid

• Inchi： 1S/C13H6Cl4O2/c14-8-2-1-6(5-7(8)13(18)19)11-9(15)3-4-10(16)12(11)17/h1-5H,(H,18,19)
• InChI Key： PDAYLISRMGGJGH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=C(C(=O)O)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3

Additional information on 4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid

Professional Introduction to 4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid (CAS No. 1361736-27-7) in Modern Chemical and Pharmaceutical Research

4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid, identified by the Chemical Abstracts Service registry number 1361736-27-7, is a highly chlorinated derivative of biphenyl. This compound has garnered significant attention in the fields of environmental chemistry, toxicology, and pharmaceutical research due to its unique structural properties and potential biological activities. The presence of multiple chlorine substituents at specific positions on the biphenyl core imparts distinct chemical reactivity and stability, making it a valuable intermediate in synthetic chemistry and a subject of interest for studying halogenated aromatic compound behavior.

The structural configuration of 4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid features four chlorine atoms positioned at the 2, 2', 3', and 6' positions of the biphenyl ring, with a carboxylic acid functional group at the 3-position. This arrangement creates a highly electron-withdrawing environment, which can influence its interaction with biological targets. The compound’s solubility profile, melting point, and spectroscopic properties (such as NMR and mass spectrometry) have been extensively characterized, providing a solid foundation for further study.

In recent years, research on halogenated biphenyl derivatives like 4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid has expanded beyond traditional environmental monitoring to explore their pharmacological potential. Studies have demonstrated that such compounds can exhibit modulatory effects on various biological pathways, including estrogen receptor activity and enzyme inhibition. For instance, the structural analogs of polychlorinated biphenyls (PCBs) have been investigated for their ability to interact with aryl hydrocarbon receptors (AhR), which plays a crucial role in xenobiotic metabolism. The carboxylic acid moiety in 4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

The synthesis of 4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid typically involves multi-step chlorination reactions followed by carboxylation at the desired position. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies, have been employed to achieve high regioselectivity and yield. These approaches are critical for producing pure compounds suitable for in vitro and in vivo studies. The development of efficient synthetic routes has also facilitated the exploration of related compounds as potential lead candidates for drug discovery.

From an environmental chemistry perspective, the persistence and bioaccumulation potential of 4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid make it an important model compound for studying the fate and transport of halogenated aromatic pollutants. Research has shown that such compounds can undergo metabolic transformation in microorganisms, leading to the formation of less chlorinated intermediates or more polar metabolites. Understanding these degradation pathways is essential for assessing environmental risks and developing remediation strategies. Additionally, the compound’s interaction with organic matter has been studied to evaluate its sequestration in aquatic sediments.

The pharmacological evaluation of 4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid has revealed intriguing biological effects that warrant further investigation. Preclinical studies have suggested that this compound may exhibit anti-inflammatory or anticancer properties by modulating key signaling pathways. For example, its ability to interact with nuclear receptors like PPARδ has been explored as a potential therapeutic strategy for metabolic disorders. Furthermore, its structural similarity to known pharmaceutical agents has prompted investigations into its role as a scaffold for novel drug development. The carboxylic acid group provides a versatile handle for covalent attachment to other biomolecules or for further derivatization into esters or amides.

In conclusion,4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid (CAS No. 1361736-27-7) represents a fascinating compound at the intersection of environmental science and medicinal chemistry. Its unique structural features offer opportunities for exploring both ecological impacts and therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action,4,2',3',6'-Tetrachlorobiphenyl-3-carboxylic acid is poised to remain a significant compound in academic and industrial research endeavors.